Cas no 58640-72-5 ((R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid)

(R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid Properties

Names and Identifiers

• (R)-2,5-Dihydro-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 2,5-dihydro-, (2R)-
• 3,4-DEHYDRO-D-PROLINE
• 3,4-dehydro-L-proline
• D-3,4-Dehydroproline
• H-3,4-DEHYDRO-D-PRO-OH (3,4-DEHYDRO-D-PROLINE)
• AKOS015995226
• 58640-72-5
• SCHEMBL3153890
• J-504748
• AKOS006287222
• (2R)-2,5-dihydro-1H-pyrrole-2-carboxylic acid
• A853202
• CS-0433520
• (R)-2,5-Dihydro-1H-pyrrole-2-carboxylicacid
• G80594
• 3,4-dehydro-D-proline
• +Expand

• MDL： MFCD30478414
• InChIKey： OMGHIGVFLOPEHJ-SCSAIBSYSA-N
• Inchi： InChI=1S/C5H7NO2/c7-5(8)4-2-1-3-6-4/h1-2,4,6H,3H2,(H,7,8)/t4-/m1/s1
• SMILES： C1=C[C@H](C(=O)O)NC1

Computed Properties

• Exact Mass: 113.04771
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.048
• Heavy Atom Count: 8
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33